Cas no 898461-80-8 (1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea)

1-Cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea is a specialized urea derivative incorporating a 1,3,4-thiadiazole core with an allylthio substituent. This compound exhibits potential as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds with applications in medicinal chemistry and agrochemical research. The presence of the thiadiazole ring enhances its reactivity, while the allylthio group offers opportunities for further functionalization via thiol-ene chemistry or cross-coupling reactions. Its cyclohexylurea moiety may contribute to improved stability and solubility in organic matrices. The structural features of this compound make it a candidate for investigations into biologically active molecules, including enzyme inhibitors or antimicrobial agents.
1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea structure
898461-80-8 structure
Product Name:1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea
CAS No:898461-80-8
MF:C12H18N4OS2
MW:298.427519321442
CID:5485961
Update Time:2025-06-07

1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea Chemical and Physical Properties

Names and Identifiers

    • 1-cyclohexyl-3-(5-prop-2-enylsulfanyl-1,3,4-thiadiazol-2-yl)urea
    • 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea
    • Inchi: 1S/C12H18N4OS2/c1-2-8-18-12-16-15-11(19-12)14-10(17)13-9-6-4-3-5-7-9/h2,9H,1,3-8H2,(H2,13,14,15,17)
    • InChI Key: BHGHBHWAPJKLDD-UHFFFAOYSA-N
    • SMILES: N(C1CCCCC1)C(NC1=NN=C(SCC=C)S1)=O

1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2680-0474-2μmol
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
898461-80-8 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2680-0474-5μmol
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
898461-80-8 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2680-0474-10μmol
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
898461-80-8 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2680-0474-20μmol
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
898461-80-8 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2680-0474-1mg
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
898461-80-8 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2680-0474-2mg
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
898461-80-8 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2680-0474-3mg
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
898461-80-8 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2680-0474-4mg
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
898461-80-8 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2680-0474-5mg
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
898461-80-8 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2680-0474-10mg
1-cyclohexyl-3-[5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
898461-80-8 90%+
10mg
$79.0 2023-05-16

Additional information on 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea

Research Brief on 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea (CAS: 898461-80-8)

The compound 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea (CAS: 898461-80-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea as a promising scaffold for drug development. Its structure, which incorporates a thiadiazole ring and a urea moiety, has been shown to interact with various biological targets, including enzymes and receptors involved in inflammatory and proliferative pathways. The compound's ability to modulate these pathways suggests its potential utility in treating conditions such as cancer, autoimmune diseases, and metabolic disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea exhibits potent inhibitory activity against protein kinases, particularly those involved in cell cycle regulation. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and selectivity. These findings underscore the compound's potential as a lead candidate for kinase-targeted therapies.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's anti-inflammatory properties. The researchers synthesized a series of derivatives and evaluated their effects on cytokine production in immune cells. The results indicated that 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea significantly reduced the secretion of pro-inflammatory cytokines, suggesting its potential as an immunomodulatory agent.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance bioavailability and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-cyclohexyl-3-5-(prop-2-en-1-ylsulfanyl)-1,3,4-thiadiazol-2-ylurea represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Continued research into its mechanisms of action and optimization of its chemical properties will be critical for advancing its development as a novel therapeutic agent.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.